Cas no 1803872-91-4 (3-Methoxy-2,6-dimethylbenzenethiol)

• Product Name: 3-Methoxy-2,6-dimethylbenzenethiol
• CAS No: 1803872-91-4
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 5004891
• Update Time: 2023-08-25

3-Methoxy-2,6-dimethylbenzenethiol Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-3-methoxythiophenol
• 3-methoxy-2,6-dimethylbenzenethiol
• 3-Methoxy-2,6-dimethylbenzenethiol

• Inchi： 1S/C9H12OS/c1-6-4-5-8(10-3)7(2)9(6)11/h4-5,11H,1-3H3
• InChI Key： TVLUNDMVWBDGRU-UHFFFAOYSA-N
• SMILES： SC1C(C)=CC=C(C=1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 2.8
• Topological Polar Surface Area: 10.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols